3-(4-(Tert-butyl)phenyl)-8-((3-(trifluoromethyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-(Tert-butyl)phenyl)-8-((3-(trifluoromethyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C24H26F3N3O3S and its molecular weight is 493.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
A study synthesized a series of compounds similar to the one , exhibiting significant antimicrobial activity against several strains of microbes. This implies potential applications in developing new antimicrobial agents (Dalloul et al., 2017).
Stereoselective Synthesis
Research has been conducted on stereoselective cycloaddition involving similar compounds, indicating their potential use in creating cyclic sulfoximines. This process is vital for synthesizing specific molecular configurations needed in various chemical applications (Ye et al., 2014).
Synthesis of Pyrazoles
The compound has been used in the synthesis of 1-(tert-butyl)-4-trifluoroacetylpyrazoles, demonstrating its role in creating pyrazole derivatives, which have diverse applications in chemical research (Kamitori et al., 1993).
Crystal Structure Analysis
The compound's related variant has been used in crystal structure analysis, providing insights into molecular configurations and interactions. This is crucial for understanding the properties of new chemical entities (Dong et al., 1999).
Angiotensin II Antagonists
Research on triazolinone biphenylsulfonamide derivatives, closely related to the mentioned compound, has shown applications in creating angiotensin II antagonists. This has implications for developing new treatments in cardiovascular medicine (Ashton et al., 1994).
Julia–Kocienski Synthesis
The compound has been employed in the Julia–Kocienski olefination process, a key reaction in organic chemistry for the synthesis of α,β-unsaturated esters and Weinreb amides, demonstrating its versatility in synthetic applications (Alonso et al., 2008).
HIV Entry Inhibitors
A study on compounds structurally similar to the mentioned chemical showed potential as HIV entry inhibitors. This research contributes to the development of new treatments for HIV (Watson et al., 2005).
Properties
IUPAC Name |
3-(4-tert-butylphenyl)-8-[3-(trifluoromethyl)phenyl]sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26F3N3O3S/c1-22(2,3)17-9-7-16(8-10-17)20-21(31)29-23(28-20)11-13-30(14-12-23)34(32,33)19-6-4-5-18(15-19)24(25,26)27/h4-10,15H,11-14H2,1-3H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKNVZPILZUNZBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.